![molecular formula C23H20N4O4 B2794439 2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(2,5-dimethylphenyl)acetamide CAS No. 1242926-21-1](/img/structure/B2794439.png)
2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(2,5-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular formula of the compound is C23H18N4O6 . Its structure consists of a pyrazolo[1,5-a]pyrazine core fused with a 1,3-benzodioxole ring. The presence of an acetamide group and a 2,5-dimethylphenyl substituent adds complexity. The compound’s three-dimensional arrangement influences its properties and interactions with biological systems .
Scientific Research Applications
Potential Antipsychotic Agents
Compounds structurally related to 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols have been explored for their potential antipsychotic properties. One such study involved synthesizing and evaluating a series of these compounds, focusing on their behavioral effects in animal models and their interaction (or lack thereof) with D2 dopamine receptors. This research is significant because it identifies a novel approach to antipsychotic drug design that avoids the dopamine pathway, potentially reducing side effects associated with traditional antipsychotics (Wise et al., 1987).
Anticonvulsant Activity
The synthesis and evaluation of N-phenylacetamide, N-phenylpropanamide, and N-benzylamide derivatives incorporating 5-membered heterocyclic rings (e.g., pyrazole) have been conducted to assess their anticonvulsant activity. This research highlights the importance of heterocyclic rings in enhancing anticonvulsant properties, providing a pathway for developing new therapeutic agents for seizure disorders (Tarikogullari et al., 2010).
Anti-inflammatory and Antimicrobial Activities
Research into N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide derivatives has shown significant anti-inflammatory and antimicrobial activities. Such studies are crucial for the development of new drugs that can effectively treat inflammation and microbial infections (Sunder & Maleraju, 2013).
Antioxidant Properties
The exploration of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides has revealed moderate to significant radical scavenging activity, indicating potential antioxidant applications. Such compounds could be valuable in preventing oxidative stress-related diseases (Ahmad et al., 2012).
Properties
IUPAC Name |
2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(2,5-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O4/c1-14-3-4-15(2)17(9-14)24-22(28)12-26-7-8-27-19(23(26)29)11-18(25-27)16-5-6-20-21(10-16)31-13-30-20/h3-11H,12-13H2,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXBZLJFASKTQFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CN2C=CN3C(=CC(=N3)C4=CC5=C(C=C4)OCO5)C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.